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Compound of Interest

Compound Name: Allyl phenyl carbonate

Cat. No.: B036615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Allyl phenyl carbonate is a versatile organic compound utilized in a variety of synthetic

applications, ranging from polymer chemistry to the introduction of protecting groups in the

synthesis of complex molecules. Its unique chemical structure, featuring both an allyl and a

phenyl group attached to a carbonate functionality, imparts a distinct reactivity profile that

makes it a valuable tool for chemical researchers. This guide provides a comprehensive

overview of the chemical and physical properties of allyl phenyl carbonate, detailed

experimental protocols for its synthesis and characterization, and an exploration of its reactivity.

Chemical and Physical Properties
The fundamental physicochemical properties of allyl phenyl carbonate are summarized in the

table below. These properties are crucial for its handling, storage, and application in various

chemical reactions.
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Property Value Reference(s)

Molecular Formula C₁₀H₁₀O₃

Molecular Weight 178.18 g/mol

Appearance Colorless to yellow liquid

Density 1.096 g/mL at 25 °C

Boiling Point 67-70 °C at 0.3 mmHg

Refractive Index (n20/D) 1.4990

Flash Point >110 °C (>230 °F)

Vapor Pressure 0.0195 mmHg at 25°C

LogP 2.388

Polar Surface Area (PSA) 35.53 Å²

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor

Count
3

Rotatable Bond Count 5

CAS Number 16308-68-2

Spectroscopic Data
Spectroscopic analysis is essential for the structural confirmation and purity assessment of

allyl phenyl carbonate. Key spectroscopic data are available through various chemical

databases.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹³C NMR spectrum provides

information about the carbon framework of the molecule.

Gas Chromatography-Mass Spectrometry (GC-MS): This technique confirms the molecular

weight and provides insights into the fragmentation pattern of the molecule.
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Attenuated Total Reflectance-Infrared (ATR-IR) Spectroscopy: The IR spectrum reveals the

presence of key functional groups, such as the carbonate C=O stretch and the C=C stretch

of the allyl and phenyl groups.

Experimental Protocols
Synthesis of Allyl Phenyl Carbonate
A common method for the synthesis of allyl phenyl carbonate involves the reaction of phenyl

chloroformate with allyl alcohol in the presence of a base to neutralize the hydrochloric acid

byproduct.

Materials:

Phenyl chloroformate

Allyl alcohol

Pyridine (or other suitable base, e.g., triethylamine)

Anhydrous diethyl ether (or other suitable solvent)

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Rotary evaporator

Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, magnetic

stirrer)

Procedure:

To a stirred solution of allyl alcohol (1.0 equivalent) and pyridine (1.1 equivalents) in

anhydrous diethyl ether at 0 °C, slowly add phenyl chloroformate (1.0 equivalent) via a

dropping funnel.

Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.
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Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding water.

Separate the organic layer and wash it sequentially with 1M HCl, saturated aqueous sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The crude product can be purified by vacuum distillation to yield pure allyl phenyl
carbonate.

Determination of Physical Properties
Boiling Point:

The boiling point is determined under reduced pressure using a vacuum distillation apparatus.

The pressure is monitored with a manometer, and the temperature at which the liquid actively

boils and condenses is recorded.

Density:

The density is measured at 25 °C using a pycnometer. The pycnometer is first weighed empty,

then filled with distilled water to determine its volume, and finally filled with allyl phenyl
carbonate. The density is calculated from the mass and volume.

Refractive Index:

The refractive index is measured at 20 °C using an Abbe refractometer. A drop of the sample is

placed on the prism, and the refractive index (n_D) is read directly from the instrument.

Reactivity and Applications
Allyl phenyl carbonate is a valuable reagent in organic synthesis, primarily utilized for its

reactivity at the allylic and carbonate positions.

Palladium-Catalyzed Reactions
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The allyl group of allyl phenyl carbonate can participate in various palladium-catalyzed

reactions. A prominent application is in the Tsuji-Trost allylation, where the allyl group is

transferred to a nucleophile. This reaction is a powerful tool for carbon-carbon and carbon-

heteroatom bond formation.
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Caption: Palladium-catalyzed allylic alkylation workflow.

Use as a Protecting Group
The allyloxycarbonyl (Alloc) group, introduced using allyl phenyl carbonate, is a widely used

protecting group for amines. It is stable under a variety of reaction conditions but can be

selectively removed under mild conditions using a palladium catalyst and a scavenger.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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